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Compound of Interest

Compound Name: Einecs 280-007-5

Cat. No.: B15194915

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and
biological properties of Edaravone, identified by CAS number 82640-07-1. Edaravone is a
neuroprotective agent and free radical scavenger utilized in the treatment of amyotrophic
lateral sclerosis (ALS) and acute ischemic stroke.[1][2] This document consolidates key data
into structured tables, details relevant experimental methodologies, and visualizes associated
biological pathways to support research and development activities.

General and Chemical Identifiers

Edaravone, chemically known as 5-methyl-2-phenyl-4H-pyrazol-3-one, is a pyrazolone
derivative.[3] It exists in three tautomeric forms and is recognized for its potent antioxidant
properties.[1][3]
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Identifier Value Reference
CAS Number 82640-07-1 [4]
5-methyl-2-phenyl-4H-pyrazol-
IUPAC Name yrepheny by (2]
3-one

MCI-186, 3-methyl-1-phenyl-2-
Synonyms _ [31[5]
pyrazolin-5-one

Molecular Formula C10H10N20 21161171181

Molecular Weight 174.20 g/mol [31I5]6]1[71[8]

Physicochemical Properties

Edaravone is a white crystalline powder.[5][6] Its physicochemical characteristics are crucial for
its formulation, delivery, and pharmacokinetic profile. It readily crosses the blood-brain barrier.

[1]3]

Property Value Reference

White to off-white crystalline

Appearance sowder [51[6][9][10]
Melting Point 127-131 °C (129.7 °C) [31[5][6][11]
Boiling Point 287 °C at 265 mmHg [11031[11]
Density 1.12-1.27 g/cm? [8][11][12]
pKa 7.0 [11[5][13]
LogP (octanol/water) 1.12 [1]

Solubility Profile

Edaravone's solubility is pH-dependent due to its pKa of 7.0.[13] It is an amphiphilic compound,
enabling it to scavenge both water-soluble and lipid-soluble peroxyl radicals.[5][13][14]
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Solvent Solubility Reference

Slightly soluble (1.85 - 1.96

Water mgimL) [51[6][15]
Methanol Freely soluble [5][6][10]
Ethanol Freely soluble [5][6][10]
Acetic Acid Freely soluble [51[6][10]
Diethyl Ether Slightly soluble [5][6][10]
DMSO Soluble to 100 mM [7]
Dichloromethane High solubility (mole fraction) [16]

Spectroscopic Data

Spectroscopic analysis is fundamental for the identification and quantification of Edaravone.

Technique Details Reference

UV-Visible Amax: 245 nm (in Methanol) [17][18]

Amax: 242 nm (in

o [19](20]
Acetonitrile:Water 5:5)

Spectra available in CDCIs and

1H-NMR 11][21][22

DMSO-de [11][21][22]
13C-NMR Spectra available in CDCls [11][22]
Infrared (IR) Spectra available 9]

Biological Activity and Signaling Pathways

The primary mechanism of action for Edaravone is its function as a potent free radical
scavenger, which is thought to mitigate oxidative stress involved in the pathophysiology of ALS
and ischemic stroke.[1][3][23] However, its activity extends to the modulation of specific
signaling pathways.
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Antioxidant Mechanism

Edaravone effectively scavenges hydroxyl radicals and peroxynitrite radicals, thereby inhibiting
lipid peroxidation and protecting endothelial cells from damage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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